Cas no 23386-52-9 (Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1))

• Product Name: Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1)
• CAS No: 23386-52-9
• MF: C₁₆H₂₅NaO₇S
• MW: 384.420275449753
• MDL: MFCD01745030
• CID: 275945
• PubChem ID: 57653082
• Update Time: 2026-05-14

Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1)
• sodium,1,4-dicyclohexyloxy-1,4-dioxobutane-2-sulfonate
• Aerosol A 196
• Butanedioic acid,sulfo-,1,4-dicyclohexyl ester,sodium salt
• Dicyclohexyl sodium sulfosuccinate
• Dicyclohexyl sulfosuccinate sodium salt
• EINECS 245-629-3
• Pelex CS
• Sodium 1,4-dicyclohexyl sulphonatosuccinate
• Sodium dicyclohexyl sulfosuccinate
• Sulfosuccinic acid,1,4-dicyclohexyl ester,sodium salt

• MDL： MFCD01745030
• Inchi： InChI=1S/C16H26O7S.Na/c17-15(22-12-7-3-1-4-8-12)11-14(24(19,20)21)16(18)23-13-9-5-2-6-10-13;/h12-14H,1-11H2,(H,19,20,21);/q;+1/p-1
• InChI Key： UELAIMNOXLAYRW-UHFFFAOYSA-M
• SMILES： [Na+].O=C(CC(S([O-])(=O)=O)C(OC1CCCCC1)=O)OC1CCCCC1

Computed Properties

• Exact Mass: 384.12200
• Monoisotopic Mass: 384.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 531
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 118.18000
• LogP: 3.12290

Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3-10
• RTECS：EK0123000
• Hazardous Material Identification：
• Risk Phrases：R36/38

Additional information on Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1)

Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1) and CAS No. 23386-52-9: A Comprehensive Overview

Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1), identified by the CAS number 23386-52-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceuticals and biotechnology. This compound, characterized by its sulfonic acid derivative and ester functionalities, exhibits unique properties that make it valuable in various applications, particularly in drug development and biochemical research.

The structure of Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1) consists of a butanedioic acid backbone modified with a sulfonic acid group at the 2-position and a 1,4-dicyclohexyl ester moiety. The sodium salt form enhances its solubility in aqueous solutions, making it more versatile for use in biological systems. This structural configuration imparts specific chemical and physical properties that are leveraged in various scientific and industrial processes.

In recent years, the pharmaceutical industry has shown increasing interest in sulfonic acid derivatives due to their ability to enhance drug bioavailability and binding affinity. The sulfonic acid group in Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1) contributes to its interaction with biological targets, making it a potential candidate for use in the development of new therapeutic agents. Additionally, the dicyclohexyl ester group provides stability and modulates the compound's pharmacokinetic profile.

One of the most compelling applications of Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1) is in the field of enzyme inhibition. Studies have demonstrated that sulfonic acid derivatives can act as potent inhibitors of various enzymes by competing with natural substrates or by stabilizing enzyme-substrate complexes. The unique structural features of this compound make it an attractive candidate for designing selective inhibitors targeting specific enzymatic pathways. For instance, research has indicated its potential efficacy in inhibiting enzymes involved in metabolic disorders and inflammatory responses.

The compound's solubility profile also makes it suitable for use in drug formulations designed for oral or intravenous administration. Its ability to dissolve in both aqueous and organic solvents allows for versatile formulation strategies, enabling researchers to develop drugs with improved solubility and bioavailability. This is particularly important for compounds that exhibit poor water solubility, as it can significantly enhance their therapeutic efficacy.

Recent advancements in computational chemistry have further enhanced the understanding of how Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1) interacts with biological targets. Molecular docking studies have revealed that the sulfonic acid group can form strong hydrogen bonds with polar residues on enzymes and receptors, while the dicyclohexyl ester moiety provides hydrophobic interactions. These insights have guided the design of more effective derivatives with enhanced binding affinity and selectivity.

In addition to its pharmaceutical applications, Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1) has found utility in biochemical research as a tool compound for studying enzyme mechanisms and substrate recognition. Its well-defined structure allows researchers to probe specific interactions within enzymatic systems without introducing unnecessary complications. This has been particularly valuable in understanding the role of sulfonic acid derivatives in enzyme catalysis and their potential as lead compounds for drug discovery.

The synthesis of Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize these processes, resulting in more efficient production methods. These advancements have not only improved the availability of the compound but also reduced costs associated with its synthesis.

The safety profile of Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1) has been thoroughly evaluated through preclinical studies conducted on cell cultures and animal models. These studies have demonstrated that the compound is generally well-tolerated at relevant concentrations used in research and pharmaceutical applications. However， further studies are needed to fully understand its long-term effects and potential side effects when used in clinical settings.

The future prospects of Butanedioic acid,2-sulfo-, 1,4-dicyclohexyl ester, sodium salt (1:1) are promising as ongoing research continues to uncover new applications and refine its use in drug development. Collaborative efforts between academia and industry are expected to drive innovation in this field， leading to novel therapeutic agents that leverage the unique properties of this compound. As computational methods advance， researchers will be able to design even more sophisticated derivatives with tailored functionalities for specific therapeutic needs.